1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine

• IUPAC Name: 1-[4-[3-(4-propan-2-ylanilino)piperidine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H33N3O2/c1-16(2)18-6-8-20(9-7-18)23-21-5-4-12-25(15-21)22(27)19-10-13-24(14-11-19)17(3)26/h6-9,16,19,21,23H,4-5,10-15H2,1-3H3
• InChI Key: NEOKQFLMVHLABJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3CCN(CC3)C(=O)C
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine, also known as A-401, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. A-401 belongs to the class of compounds known as piperidine derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. These neurotransmitters play a key role in the regulation of neuronal activity, and their modulation by 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine may explain its anticonvulsant and analgesic properties.
Biochemical and physiological effects:
Studies have shown that 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine can modulate the activity of certain ion channels in the brain, such as the voltage-gated sodium channels and the NMDA receptors. These channels play a key role in the regulation of neuronal activity, and their modulation by 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine may explain its anticonvulsant and analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine in laboratory experiments is its potent anticonvulsant activity, which makes it a useful tool for studying the mechanisms underlying epilepsy. Additionally, its analgesic and anti-inflammatory properties make it a useful tool for studying pain and inflammation. However, one limitation of using 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine in laboratory experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several potential future directions for research on 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine. One possible direction is the development of more potent and selective analogs of 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine, which may have improved therapeutic properties. Another possible direction is the investigation of the potential use of 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine and its potential side effects.

Synthesis Methods

The synthesis of 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine involves several steps, including the reaction of piperidine with acetic anhydride to form N-acetyl piperidine, which is then reacted with 4-isopropylbenzylamine to form the corresponding amine. The amine is then reacted with phosgene to form the corresponding carbamate, which is subsequently hydrolyzed to yield 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine.

Scientific Research Applications

1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine possesses potent anticonvulsant activity, making it a potential candidate for the treatment of epilepsy. Additionally, 1-[(1-acetyl-4-piperidinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine has been shown to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation.